Cas no 686717-61-3 (2-(Sulfooxy)-L-phenylalanine)

2-(Sulfooxy)-L-phenylalanine structure
Product name:2-(Sulfooxy)-L-phenylalanine
2-(Sulfooxy)-L-phenylalanine Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL1527613
- DTXSID00726475
- 2-(Sulfooxy)-L-phenylalanine
- 686717-61-3
-
- Inchi: InChI=1S/C9H11NO6S/c10-7(9(11)12)5-6-3-1-2-4-8(6)16-17(13,14)15/h1-4,7H,5,10H2,(H,11,12)(H,13,14,15)/t7-/m0/s1
- InChI Key: QTCRLZGTYUJQIE-ZETCQYMHSA-N
Computed Properties
- Exact Mass: 261.03070824Da
- Monoisotopic Mass: 261.03070824Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135Ų
- XLogP3: -2.4
2-(Sulfooxy)-L-phenylalanine Related Literature
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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